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Compound of Interest

Compound Name: 3,4,5-Trichlorophenylboronic acid

Cat. No.: B151388 Get Quote

CAS Number: 862248-93-9

This technical guide provides an in-depth overview of 3,4,5-Trichlorophenylboronic acid, a

versatile reagent with significant applications in organic synthesis, particularly in the realms of

drug discovery and agrochemical development. This document is intended for researchers,

scientists, and professionals in the field of drug development.

Core Compound Data
3,4,5-Trichlorophenylboronic acid is a valuable building block in synthetic chemistry,

primarily utilized in palladium-catalyzed cross-coupling reactions to form carbon-carbon bonds.

Its physical and chemical properties are summarized below.

Property Value Reference

CAS Number 862248-93-9 [1][2]

Molecular Formula C₆H₄BCl₃O₂ [1]

Molecular Weight 225.27 g/mol

Appearance
White to very pale yellow

crystalline powder

Purity Typically ≥95% [1]

Storage Temperature Room Temperature
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Applications in Synthesis
The primary application of 3,4,5-Trichlorophenylboronic acid is in Suzuki-Miyaura cross-

coupling reactions.[3] This reaction facilitates the formation of biaryl structures, which are

common motifs in pharmaceuticals and agrochemicals. The trichlorophenyl moiety can impart

specific steric and electronic properties to the target molecule, potentially enhancing its

biological activity and metabolic stability.

A notable application is in the synthesis of isoxazoline-class insecticides, such as Lotilaner. A

key intermediate in the synthesis of Lotilaner is 2,2,2-trifluoro-1-(3,4,5-

trichlorophenyl)ethanone.[4][5] This highlights the importance of the 3,4,5-trichlorophenyl

scaffold in the development of modern veterinary medicines.

Experimental Protocols
Representative Suzuki-Miyaura Cross-Coupling
Reaction
This protocol is a representative example of a Suzuki-Miyaura coupling reaction using an aryl

boronic acid like 3,4,5-Trichlorophenylboronic acid. The specific conditions may require

optimization depending on the aryl halide substrate.

Reaction:

Materials:

Aryl halide (Ar-X) (1.0 mmol)

3,4,5-Trichlorophenylboronic acid (1.2 mmol)

Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol)

Base (e.g., K₂CO₃, 2.0 mmol)

Solvent (e.g., Toluene/Ethanol/Water mixture)

Anhydrous, degassed solvents
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Inert atmosphere (Nitrogen or Argon)

Procedure:

To a flame-dried Schlenk flask, add the aryl halide, 3,4,5-Trichlorophenylboronic acid, and

the base.

Evacuate and backfill the flask with an inert gas three times.

Add the palladium catalyst to the flask under the inert atmosphere.

Add the degassed solvent system to the flask via syringe.

Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the

reaction is complete (monitored by TLC or GC-MS).

Cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to obtain the desired

biaryl compound.

Signaling Pathway and Mechanism of Action
Derivatives of 3,4,5-Trichlorophenylboronic acid, particularly those in the isoxazoline class of

insecticides like Lotilaner, exert their biological effect by targeting the nervous system of

insects. The primary target is the γ-aminobutyric acid (GABA)-gated chloride channel.
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In a normal physiological state, the neurotransmitter GABA binds to its receptor on the

postsynaptic neuron, opening the chloride ion channel. The resulting influx of chloride ions

leads to hyperpolarization of the neuronal membrane, which is an inhibitory signal that prevents

the propagation of the nerve impulse. Isoxazoline insecticides, containing the 3,4,5-

trichlorophenyl moiety, act as non-competitive antagonists of these GABA-gated chloride

channels. They bind to a site on the channel, blocking the influx of chloride ions. This disruption

of the normal inhibitory signaling leads to hyperexcitation of the insect's central nervous

system, resulting in paralysis and death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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